Cas no 2411218-46-5 (Methyl 3-methyl-3-[4-phenyl-1-(prop-2-enoyl)piperidine-4-amido]azetidine-1-carboxylate)

• Product Name: Methyl 3-methyl-3-[4-phenyl-1-(prop-2-enoyl)piperidine-4-amido]azetidine-1-carboxylate
• CAS No: 2411218-46-5
• MF: C₂₁H₂₇N₃O₄
• MW: 385.456785440445
• CID: 5922562
• PubChem ID: 154797159
• Update Time: 2025-06-09

Methyl 3-methyl-3-[4-phenyl-1-(prop-2-enoyl)piperidine-4-amido]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z3054000709
• EN300-26590172
• 2411218-46-5
• methyl 3-methyl-3-[4-phenyl-1-(prop-2-enoyl)piperidine-4-amido]azetidine-1-carboxylate
• Methyl 3-methyl-3-[4-phenyl-1-(prop-2-enoyl)piperidine-4-amido]azetidine-1-carboxylate

• Inchi： 1S/C21H27N3O4/c1-4-17(25)23-12-10-21(11-13-23,16-8-6-5-7-9-16)18(26)22-20(2)14-24(15-20)19(27)28-3/h4-9H,1,10-15H2,2-3H3,(H,22,26)
• InChI Key： FEZQFGHLKVTKOL-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)NC1(C)CN(C(=O)OC)C1

Computed Properties

• Exact Mass: 385.20015635g/mol
• Monoisotopic Mass: 385.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79Ų

Additional information on Methyl 3-methyl-3-[4-phenyl-1-(prop-2-enoyl)piperidine-4-amido]azetidine-1-carboxylate

Comprehensive Overview of Methyl 3-methyl-3-[4-phenyl-1-(prop-2-enoyl)piperidine-4-amido]azetidine-1-carboxylate (CAS No. 2411218-46-5)

The compound Methyl 3-methyl-3-[4-phenyl-1-(prop-2-enoyl)piperidine-4-amido]azetidine-1-carboxylate (CAS No. 2411218-46-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a piperidine core and an azetidine ring, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting G protein-coupled receptors (GPCRs) and enzyme inhibitors, which are hot topics in modern pharmacology.

One of the most frequently searched questions in the field of medicinal chemistry is: "What are the applications of piperidine derivatives in drug design?" This compound, with its 4-phenyl-1-(prop-2-enoyl)piperidine moiety, exemplifies the versatility of such derivatives. Its azetidine-1-carboxylate group further enhances its binding affinity and selectivity, making it a subject of intense study in the context of central nervous system (CNS) disorders and inflammatory diseases. These areas are currently trending in biomedical research, as evidenced by the surge in publications and patents.

From a synthetic chemistry perspective, the Methyl 3-methyl-3-[4-phenyl-1-(prop-2-enoyl)piperidine-4-amido]azetidine-1-carboxylate showcases the importance of amide bond formation and esterification reactions. These techniques are critical in the synthesis of complex molecules, and their optimization is a common query among chemists. The compound's CAS No. 2411218-46-5 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks, which is a key concern for professionals in the field.

Another trending topic in the scientific community is the role of small molecule modulators in therapeutic interventions. The structural features of this compound align well with the design principles of such modulators, particularly in the context of allosteric regulation. Its prop-2-enoyl group, for instance, can participate in Michael addition reactions, offering a pathway for further functionalization and optimization. This adaptability is highly sought after in the development of next-generation therapeutics.

In addition to its pharmacological potential, Methyl 3-methyl-3-[4-phenyl-1-(prop-2-enoyl)piperidine-4-amido]azetidine-1-carboxylate is also a valuable tool in chemical biology. Researchers are increasingly using such compounds to probe biological pathways and identify novel targets. The integration of computational chemistry and high-throughput screening has further amplified its relevance, as these methodologies are frequently discussed in academic and industrial settings.

The compound's stability and solubility profile are also noteworthy. Its methyl ester functionality enhances its lipophilicity, which is a critical factor in drug delivery systems. This aspect is particularly relevant given the current focus on bioavailability enhancement and formulation science. As such, it is no surprise that queries like "How to improve the solubility of piperidine-based compounds?" are common in search engines.

Finally, the ethical and sustainable synthesis of such compounds is a growing concern. The use of green chemistry principles in the preparation of Methyl 3-methyl-3-[4-phenyl-1-(prop-2-enoyl)piperidine-4-amido]azetidine-1-carboxylate is an area of active research. This aligns with the broader trend of environmentally friendly drug development, which is a priority for regulatory agencies and pharmaceutical companies alike.